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Compound of Interest

Compound Name: N,2-Dimethylbenzamide

Cat. No.: B184477

Introduction: A Strategic Approach to
Characterization

N,2-Dimethylbenzamide is a substituted aromatic amide whose precise characterization is
essential for its application in drug development, chemical synthesis, and quality control. The
structural integrity, purity, and physicochemical properties of this molecule must be rigorously
established using a suite of orthogonal analytical techniques.

It is important to note that while N,2-Dimethylbenzamide is commercially available,
comprehensive, peer-reviewed analytical data for this specific isomer is not abundant in public
literature. In contrast, its structural isomer, N,N-Dimethylbenzamide (CAS No: 611-74-5), is
extensively characterized. This guide, therefore, adopts a scientifically robust approach aligned
with standard practices in analytical development: we will present detailed protocols and
validated methodologies for closely related analogs, primarily N,N-Dimethylbenzamide and
other ortho-substituted benzamides. These methods serve as a validated starting point for the
analysis of N,2-Dimethylbenzamide. Throughout this guide, we will provide expert insights into
how the presence of the ortho-methyl group is expected to influence analytical outcomes,
empowering researchers to adapt and validate these methods effectively.

The core physicochemical properties of the target analyte are summarized below.
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Property Value Source
Molecular Formula CoH11NO PubChem[1]
Molecular Weight 149.19 g/mol PubChem[1]
IUPAC Name N,2-dimethylbenzamide

Physical State Solid (predicted)

Melting Point 43-45 °C (for N,N-isomer) Sigma-Aldrich[2]

Overall Analytical Workflow

A multi-technique approach is crucial for the unambiguous characterization of N,2-
Dimethylbenzamide. The workflow ensures that identity, purity, and structural integrity are
confirmed through orthogonal methods, providing a complete analytical profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b184477?utm_src=pdf-body-img
https://www.benchchem.com/product/b184477?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Dimethylbenzamide
https://pdf.benchchem.com/1679/Cross_Validation_of_GC_MS_and_HPLC_Methods_for_N_N_Diethylbenzamide_Analysis_A_Comparative_Guide.pdf
https://www.benchchem.com/product/b184477#analytical-techniques-for-characterizing-n-2-dimethylbenzamide
https://www.benchchem.com/product/b184477#analytical-techniques-for-characterizing-n-2-dimethylbenzamide
https://www.benchchem.com/product/b184477#analytical-techniques-for-characterizing-n-2-dimethylbenzamide
https://www.benchchem.com/product/b184477#analytical-techniques-for-characterizing-n-2-dimethylbenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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